Cas no 2171640-69-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-3-carboxylic acid
• CAS No: 2171640-69-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6125294
• PubChem ID: 165561769
• Update Time: 2025-07-23

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-3-carboxylic acid
• EN300-1506205
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-3-methylpiperidine-3-carboxylic acid
• 2171640-69-8

• Inchi： 1S/C27H32N2O5/c1-17(2)23(24(30)29-14-8-13-27(3,16-29)25(31)32)28-26(33)34-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,8,13-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： QWCWONRJXXGTFP-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-3-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-3-carboxylic acid (CAS: 2171640-69-8)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-3-carboxylic acid (CAS: 2171640-69-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine carboxylic acid moiety makes it a versatile intermediate for peptide synthesis and a promising candidate for further pharmacological evaluation.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for more complex molecular architectures. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient solid-phase peptide synthesis (SPPS) of this compound, highlighting its stability and reactivity under various conditions. The study also explored its potential as a precursor for the development of novel protease inhibitors, owing to its ability to mimic natural peptide substrates.

In addition to its synthetic utility, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-3-carboxylic acid has been investigated for its biological activity. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents, although further optimization and in vivo studies are required to confirm its efficacy and safety.

The pharmacokinetic properties of this compound have also been a subject of interest. A recent pharmacokinetic study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that the compound demonstrates favorable absorption and distribution profiles in rodent models. However, its metabolic stability remains a challenge, with rapid clearance observed in hepatic microsome assays. Researchers are currently exploring structural modifications to enhance its metabolic stability while retaining its biological activity.

Another area of investigation involves the use of this compound in the development of targeted drug delivery systems. Its ability to form stable conjugates with various therapeutic agents has been exploited in the design of prodrugs and nanoparticle-based delivery platforms. For instance, a study published in Advanced Drug Delivery Reviews (2024) demonstrated the successful conjugation of this compound with anticancer drugs, resulting in improved tumor targeting and reduced off-target effects.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylpiperidine-3-carboxylic acid (CAS: 2171640-69-8) represents a promising scaffold for drug discovery and development. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in more detail.